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Compound of Interest

Compound Name: ML-9 free base

Cat. No.: B1676664 Get Quote

Application Notes and Protocols for ML-9 Free
Base
For Researchers, Scientists, and Drug Development Professionals

Introduction
ML-9 is a selective and cell-permeable inhibitor of myosin light chain kinase (MLCK).[1][2][3] By

inhibiting MLCK, ML-9 prevents the phosphorylation of myosin light chains, which is a critical

step in the process of smooth muscle contraction and is implicated in various cellular functions

such as cell migration, adhesion, and epithelial barrier formation.[1][2][3] ML-9 has also been

shown to inhibit other kinases, such as protein kinase A (PKA) and protein kinase C (PKC),

although at higher concentrations.[3] These characteristics make ML-9 a valuable tool for

investigating the physiological roles of MLCK and for screening potential therapeutic agents

targeting MLCK-related pathways.

This document provides detailed guidelines for the preparation and storage of ML-9 free base
stock solutions, as well as a general protocol for its application in cell-based assays.
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Property Value

Molecular Formula C₁₅H₁₇ClN₂O₂S

Molecular Weight 324.83 g/mol

CAS Number 110448-31-2

Solubility Data
While specific quantitative solubility data for ML-9 free base is not readily available in the

literature, the hydrochloride salt is soluble in DMSO up to 25 mM. The free base form may have

different solubility characteristics. It is recommended to empirically determine the maximum

solubility in the solvent of choice. As a starting point, solubility in DMSO is generally higher than

in ethanol for similar compounds.

Solvent
Recommended Starting
Concentration

Notes

Dimethyl Sulfoxide (DMSO) 10-25 mM
A versatile solvent for many

organic compounds.[4][5]

Ethanol Lower than DMSO

May be used as an alternative

solvent, but solubility is likely to

be lower.[4][6]

Storage and Stability
Form Storage Temperature Shelf Life

Solid Powder -20°C Up to 3 years

Stock Solution in Solvent -80°C Up to 1 year

-20°C
Up to 1 month (in tightly sealed

aliquots)
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Preparation of a 10 mM ML-9 Free Base Stock Solution
in DMSO
Materials:

ML-9 free base powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate: Allow the vial of ML-9 free base powder to equilibrate to room temperature for at

least 30 minutes before opening to prevent condensation.

Weigh: Accurately weigh out the desired amount of ML-9 free base powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.248 mg of ML-9 (Molecular Weight =

324.83 g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For the example

above, add 1 mL of DMSO.

Mix: Vortex the solution thoroughly until the ML-9 free base is completely dissolved. Gentle

warming in a water bath (up to 37°C) may aid in dissolution if necessary.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed

vials to avoid repeated freeze-thaw cycles.

Store: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 1 year).
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Materials:

Cultured cells of interest

Complete cell culture medium

ML-9 free base stock solution (e.g., 10 mM in DMSO)

Phosphate-buffered saline (PBS)

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density that will allow them to reach the

desired confluency at the time of treatment. Incubate the cells under standard conditions

(e.g., 37°C, 5% CO₂).

Prepare Working Solutions: On the day of the experiment, thaw an aliquot of the ML-9 stock

solution. Prepare serial dilutions of the ML-9 stock solution in complete cell culture medium

to achieve the desired final concentrations. A typical final concentration range for ML-9 is 10-

100 µM. It is crucial to include a vehicle control (medium with the same concentration of

DMSO as the highest ML-9 concentration used) to account for any solvent effects.

Cell Treatment: Remove the existing medium from the cells and wash once with sterile PBS.

Add the prepared medium containing the different concentrations of ML-9 (and the vehicle

control) to the respective wells.

Incubation: Incubate the cells for the desired period (e.g., 30 minutes to 24 hours),

depending on the specific experimental design.

Downstream Analysis: Following incubation, the cells can be harvested and processed for

various downstream analyses, such as Western blotting for phosphorylated myosin light

chain, immunofluorescence staining, or cell viability assays.
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Caption: Inhibition of Myosin Light Chain Kinase (MLCK) by ML-9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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